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Abstract
This document provides a detailed application note and experimental protocols for the

characterization of the organophosphate insecticide Endothion using high-resolution mass

spectrometry (HRMS). Endothion, an acetylcholinesterase inhibitor, requires sensitive and

specific analytical methods for its detection and the identification of its metabolites and

degradation products.[1][2] High-resolution mass spectrometry offers the necessary mass

accuracy and resolving power to achieve this. This document outlines protocols for sample

preparation, chromatographic separation, and HRMS analysis for both liquid chromatography

(LC) and gas chromatography (GC) based methods. Furthermore, predicted metabolic

pathways and fragmentation patterns are presented to aid in the identification of Endothion
and its transformation products.

Introduction to Endothion and the Role of HRMS
Endothion is an organothiophosphate insecticide and acaricide.[3][4] Its chemical formula is

C9H13O6PS, with an exact mass of 280.01704630 Da.[5] The characterization of Endothion
and its metabolites is crucial for toxicological studies, environmental monitoring, and

understanding its metabolic fate in biological systems. High-resolution mass spectrometry is an

indispensable tool for this purpose, providing unambiguous elemental composition
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determination through accurate mass measurements, which is critical for the identification of

unknown metabolites and degradation products.

Chemical Properties of Endothion:

Property Value Reference

IUPAC Name

S-[(5-Methoxy-4-oxo-4H-

pyran-2-yl)methyl] O,O-

dimethyl phosphorothioate

Synonyms
Endocide, Exothion,

Phosphopyron

Molecular Formula C9H13O6PS

Average Molar Mass 280.24 g/mol

Monoisotopic Mass 280.01704630 Da

CAS Number 2778-04-3

Predicted Metabolic Pathway of Endothion
The metabolism of organothiophosphate pesticides like Endothion generally proceeds through

two main phases. Phase I metabolism involves the oxidative desulfuration of the

phosphorothioate (P=S) group to a more toxic phosphate (P=O) analog, known as the oxon.

This is often followed by hydrolysis of the ester linkages. Phase II metabolism involves the

conjugation of the Phase I metabolites with endogenous molecules to increase their water

solubility and facilitate excretion.

Based on the known metabolism of other organophosphates, the following is a predicted

metabolic pathway for Endothion:
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Endothion
(C9H13O6PS)

m/z = 281.0243 [M+H]+

Endothion Oxon
(C9H13O7P)

m/z = 265.0471 [M+H]+Oxidative
Desulfuration

5-Methoxy-2-(mercaptomethyl)
-4H-pyran-4-one

(C7H8O3S)
m/z = 173.0267 [M+H]+

Hydrolysis

O,O-Dimethyl
phosphorothioic acid

(C2H7O3PS)
m/z = 143.9926 [M+H]+

Hydrolysis

5-Methoxy-2-(hydroxymethyl)
-4H-pyran-4-one

(C7H8O4)
m/z = 157.0495 [M+H]+Hydrolysis

O,O-Dimethyl
phosphoric acid

(C2H7O4P)
m/z = 127.0104 [M+H]+

Hydrolysis

Phase II Conjugates
(e.g., Glucuronides, Sulfates)Conjugation

Conjugation

Endothion [M+H]+
m/z = 281.0243

[C7H7O3]+
m/z = 139.0390

Cleavage of C-S bond

[C2H7O3PS+H]+
m/z = 142.9926

Cleavage of S-C bond

[C9H13O5P+H]+
m/z = 233.0522
(Loss of H2S)

Rearrangement and loss
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Endothion [M]+•
m/z = 280

m/z = 138

Loss of (CH3O)2PS m/z = 171

Cleavage of S-C bond

m/z = 109

Cleavage of O-P bond

m/z = 110

Loss of CO

Loss of SH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1671283#high-resolution-mass-
spectrometry-for-endothion-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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